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molecular formula C11H16N2O2 B012255 tert-Butyl (pyridin-3-ylmethyl)carbamate CAS No. 102297-41-6

tert-Butyl (pyridin-3-ylmethyl)carbamate

Cat. No. B012255
CAS RN: 102297-41-6
M. Wt: 208.26 g/mol
InChI Key: PHQXGCNECRISKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07737159B2

Procedure details

A mixture of tert-butyl 3-pyridinylmethylcarbamate (4.3 g) and 5% rhodium on carbon (400 mg) in ethanol (50 mL) at 25° C. in a paar apparatus was stirred under hydrogen at 60 pounds per square inch for 27 hours, filtered through diatomaceous earth (Celite®), and concentrated. 1H NMR (300 MHz, CDCl3) δ 4.55 (b, 1H), 2.99 (m, 4H), 2.56 (t, 1H), 2.33 (t, 1H), 1.74 (m, 1H), 1.66 (m, 2H), 1.44 (s, 9H).
Name
tert-butyl 3-pyridinylmethylcarbamate
Quantity
4.3 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
50 mL
Type
solvent
Reaction Step One
Name
rhodium on carbon
Quantity
400 mg
Type
catalyst
Reaction Step One
Name
tert-butyl 3-piperidinylmethylcarbamate

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][NH:8][C:9](=[O:15])[O:10][C:11]([CH3:14])([CH3:13])[CH3:12])[CH:2]=1>C(O)C.[Rh]>[NH:1]1[CH2:6][CH2:5][CH2:4][CH:3]([CH2:7][NH:8][C:9](=[O:15])[O:10][C:11]([CH3:13])([CH3:12])[CH3:14])[CH2:2]1

Inputs

Step One
Name
tert-butyl 3-pyridinylmethylcarbamate
Quantity
4.3 g
Type
reactant
Smiles
N1=CC(=CC=C1)CNC(OC(C)(C)C)=O
Name
ethanol
Quantity
50 mL
Type
solvent
Smiles
C(C)O
Name
rhodium on carbon
Quantity
400 mg
Type
catalyst
Smiles
[Rh]

Conditions

Stirring
Type
CUSTOM
Details
was stirred under hydrogen at 60 pounds per square inch for 27 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered through diatomaceous earth (Celite®)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 27 h
Name
tert-butyl 3-piperidinylmethylcarbamate
Type
Smiles
N1CC(CCC1)CNC(OC(C)(C)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07737159B2

Procedure details

A mixture of tert-butyl 3-pyridinylmethylcarbamate (4.3 g) and 5% rhodium on carbon (400 mg) in ethanol (50 mL) at 25° C. in a paar apparatus was stirred under hydrogen at 60 pounds per square inch for 27 hours, filtered through diatomaceous earth (Celite®), and concentrated. 1H NMR (300 MHz, CDCl3) δ 4.55 (b, 1H), 2.99 (m, 4H), 2.56 (t, 1H), 2.33 (t, 1H), 1.74 (m, 1H), 1.66 (m, 2H), 1.44 (s, 9H).
Name
tert-butyl 3-pyridinylmethylcarbamate
Quantity
4.3 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
50 mL
Type
solvent
Reaction Step One
Name
rhodium on carbon
Quantity
400 mg
Type
catalyst
Reaction Step One
Name
tert-butyl 3-piperidinylmethylcarbamate

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][NH:8][C:9](=[O:15])[O:10][C:11]([CH3:14])([CH3:13])[CH3:12])[CH:2]=1>C(O)C.[Rh]>[NH:1]1[CH2:6][CH2:5][CH2:4][CH:3]([CH2:7][NH:8][C:9](=[O:15])[O:10][C:11]([CH3:13])([CH3:12])[CH3:14])[CH2:2]1

Inputs

Step One
Name
tert-butyl 3-pyridinylmethylcarbamate
Quantity
4.3 g
Type
reactant
Smiles
N1=CC(=CC=C1)CNC(OC(C)(C)C)=O
Name
ethanol
Quantity
50 mL
Type
solvent
Smiles
C(C)O
Name
rhodium on carbon
Quantity
400 mg
Type
catalyst
Smiles
[Rh]

Conditions

Stirring
Type
CUSTOM
Details
was stirred under hydrogen at 60 pounds per square inch for 27 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered through diatomaceous earth (Celite®)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 27 h
Name
tert-butyl 3-piperidinylmethylcarbamate
Type
Smiles
N1CC(CCC1)CNC(OC(C)(C)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07737159B2

Procedure details

A mixture of tert-butyl 3-pyridinylmethylcarbamate (4.3 g) and 5% rhodium on carbon (400 mg) in ethanol (50 mL) at 25° C. in a paar apparatus was stirred under hydrogen at 60 pounds per square inch for 27 hours, filtered through diatomaceous earth (Celite®), and concentrated. 1H NMR (300 MHz, CDCl3) δ 4.55 (b, 1H), 2.99 (m, 4H), 2.56 (t, 1H), 2.33 (t, 1H), 1.74 (m, 1H), 1.66 (m, 2H), 1.44 (s, 9H).
Name
tert-butyl 3-pyridinylmethylcarbamate
Quantity
4.3 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
50 mL
Type
solvent
Reaction Step One
Name
rhodium on carbon
Quantity
400 mg
Type
catalyst
Reaction Step One
Name
tert-butyl 3-piperidinylmethylcarbamate

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][NH:8][C:9](=[O:15])[O:10][C:11]([CH3:14])([CH3:13])[CH3:12])[CH:2]=1>C(O)C.[Rh]>[NH:1]1[CH2:6][CH2:5][CH2:4][CH:3]([CH2:7][NH:8][C:9](=[O:15])[O:10][C:11]([CH3:13])([CH3:12])[CH3:14])[CH2:2]1

Inputs

Step One
Name
tert-butyl 3-pyridinylmethylcarbamate
Quantity
4.3 g
Type
reactant
Smiles
N1=CC(=CC=C1)CNC(OC(C)(C)C)=O
Name
ethanol
Quantity
50 mL
Type
solvent
Smiles
C(C)O
Name
rhodium on carbon
Quantity
400 mg
Type
catalyst
Smiles
[Rh]

Conditions

Stirring
Type
CUSTOM
Details
was stirred under hydrogen at 60 pounds per square inch for 27 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered through diatomaceous earth (Celite®)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 27 h
Name
tert-butyl 3-piperidinylmethylcarbamate
Type
Smiles
N1CC(CCC1)CNC(OC(C)(C)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.